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Compound of Interest

Compound Name: 7-Methyloct-2-YN-1-OL

Cat. No.: B15461881

Technical Guide: Characterization of 7-Methyloct-2-
YN-1-OL

CAS Number: 61626-15-1
Molecular Formula: CoH160

Note on Availability of Data: Extensive searches of chemical databases and scientific literature
did not yield specific experimental data for 7-Methyloct-2-YN-1-OL with CAS number 61626-
15-1. This suggests that the compound may be novel, not widely studied, or proprietary. The
following guide is therefore presented as a comprehensive template for the characterization of
such a compound, outlining the expected data, experimental protocols, and analytical
workflows that would be employed in its analysis.

Physicochemical Properties

The physicochemical properties of a novel compound are fundamental to its characterization,
influencing its behavior in various applications, including as a potential therapeutic agent. The
expected properties for an alkynol like 7-Methyloct-2-YN-1-OL are summarized below.
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Property Predicted/Expected Value Experimental Method
) High-Resolution Mass
Molecular Weight 140.22 g/mol
Spectrometry (HRMS)
Appearance [e.g., Colorless liquid] Visual Inspection
- ) Distillation under reduced
Boiling Point [Value] °C at [Pressure]
pressure
] ] Differential Scanning
Melting Point [Value] °C )
Calorimetry (DSC)
) Oscillating U-tube
Density [Value] g/cm? at 20°C

densitometry

Refractive Index

[Value] at 20°C

Abbe refractometer

Visual assessment in various

Solubility [e.g., Soluble in...]
solvents
Potentiometric titration or
pKa [Value] . .
computational prediction
Shake-flask method or RP-
LogP [Value]

HPLC

Spectroscopic Characterization

Spectroscopic analysis is crucial for the structural elucidation of a molecule. The combined

data from NMR, IR, and Mass Spectrometry provide a detailed picture of the molecular

framework.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides information about the carbon-hydrogen framework of the

molecule.
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Expected Chemical o Coupling

Nucleus ) . Multiplicity .
Shifts (8) in ppm Constants (J) in Hz
[List of expected [List of expected J

1H NMR ] [s,d, t, g, m]
proton shifts] values]
[List of expected

13C NMR

carbon shifts]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. For 7-

Methyloct-2-YN-1-OL, key absorptions would be expected for the hydroxyl and alkyne groups.

Expected Wavenumber

Functional Group Intensity
(cm™)

O-H stretch ~3200-3600 Strong, Broad

C=C stretch ~2100-2260 Weak to Medium

C-H (sp?3) stretch ~2850-3000 Strong

C-O stretch ~1050-1150 Strong

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the molecule, aiding in its identification.

. Mass-to-Charge Relative Fragment
lonization Method . .
Ratio (m/z) Abundance (%) Assignment
[Calculated m/z for
ESI-HRMS 100 [M+H]*
[M+H]"]
GC-MS (El) [List of fragment m/z] [List of abundances] [Fragment structures]
© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b15461881?utm_src=pdf-body
https://www.benchchem.com/product/b15461881?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15461881?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Purity Assessment

The purity of the compound is a critical parameter, especially in the context of drug
development. High-Performance Liquid Chromatography (HPLC) is a standard method for this

assessment.
Parameter Result
Purity by HPLC >95% (typical)
Retention Time [Value] min
Column [e.g., C18]
Mobile Phase [e.g., ACN:H20]
Flow Rate [Value] mL/min
Detection [e.g., UV at 210 nm]

Experimental Protocols

Detailed methodologies are essential for the reproducibility of experimental results.

Nuclear Magnetic Resonance (NMR) Spectroscopy

A sample of 7-Methyloct-2-YN-1-OL (5-10 mg) would be dissolved in an appropriate
deuterated solvent (e.g., CDCIs, 0.5 mL) in a5 mm NMR tube. *H and 3C NMR spectra would
be recorded on a spectrometer operating at a frequency of, for example, 400 MHz for protons
and 100 MHz for carbon.[1][2][3][4][5] Chemical shifts would be reported in parts per million
(ppm) relative to tetramethylsilane (TMS) as an internal standard.[2]

Infrared (IR) Spectroscopy

The IR spectrum would be obtained using a Fourier-Transform Infrared (FTIR) spectrometer. A
small amount of the neat liquid sample would be placed between two KBr plates.[6] The
spectrum would be recorded over a range of 4000-400 cm~1.[7][8][9][10][11]

Mass Spectrometry (MS)

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b15461881?utm_src=pdf-body
https://experiments.springernature.com/techniques/nmr
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Basic_Principles_of_Organic_Chemistry_(Roberts_and_Caserio)/09%3A_Separation_Purification_and_Identification_of_Organic_Compounds/9.11%3A_Nuclear_Magnetic_Resonance_Spectroscopy
https://www.mdpi.com/2297-8739/10/11/572
https://www.youtube.com/watch?v=CH-4TtZSvY0
https://www.magritek.com/wp-content/uploads/2015/03/Lab-Manual-Identification-of-an-alcohol-web.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Basic_Principles_of_Organic_Chemistry_(Roberts_and_Caserio)/09%3A_Separation_Purification_and_Identification_of_Organic_Compounds/9.11%3A_Nuclear_Magnetic_Resonance_Spectroscopy
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexylacetone
https://fiveable.me/lists/infrared-spectroscopy-functional-groups
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(OpenStax)/12%3A_Structure_Determination_-_Mass_Spectrometry_and_Infrared_Spectroscopy/12.08%3A_Infrared_Spectra_of_Some_Common_Functional_Groups
https://openstax.org/books/organic-chemistry/pages/12-8-infrared-spectra-of-some-common-functional-groups
https://ncstate.pressbooks.pub/organicchem/chapter/infrared-spectra-of-some-common-functional-groups/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/12%3A_Structure_Determination_-_Mass_Spectrometry_and_Infrared_Spectroscopy/12.08%3A_Infrared_Spectra_of_Some_Common_Functional_Groups
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15461881?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

High-resolution mass spectra (HRMS) would be obtained on a time-of-flight (TOF) mass
spectrometer with an electrospray ionization (ESI) source to confirm the elemental composition.
[12][13] Gas chromatography-mass spectrometry (GC-MS) could be used to analyze the
fragmentation pattern under electron impact (El) ionization.[14][15][16]

High-Performance Liquid Chromatography (HPLC)

Purity analysis would be performed on an HPLC system equipped with a UV detector.[17][18]
[19][20] A reverse-phase C18 column would typically be used with a mobile phase consisting of
a gradient of acetonitrile and water. The sample would be dissolved in the mobile phase and
injected. The purity would be determined by the relative area of the main peak.[17][18][19][20]

In Vitro Biological Activity Screening

To assess the biological activity of a novel compound, a series of in vitro assays would be
conducted.[21][22][23] This would typically start with a primary screen to identify any general
bioactivity, followed by more specific assays based on the initial findings.[21][22][24][25] For
example, a cytotoxicity assay using a panel of cancer cell lines could be performed to evaluate
anticancer potential.[22]

Visualizations
Logical Workflow for Compound Characterization
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Caption: General experimental workflow for the characterization of a novel compound.
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Caption: Logical relationships in structure elucidation using spectroscopic data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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